Cas no 70817-53-7 (4,4,4-trifluoro-3-oxobutanal)
4,4,4-trifluoro-3-oxobutanal structure
Product Name:4,4,4-trifluoro-3-oxobutanal
CAS No:70817-53-7
MF:C4H3F3O2
MW:140.060631990433
CID:546537
PubChem ID:10280323
Update Time:2025-09-22
4,4,4-trifluoro-3-oxobutanal Chemical and Physical Properties
Names and Identifiers
-
- Butanal, 4,4,4-trifluoro-3-oxo-
- 4,4,4-trifluoro-3-oxobutanal
- CFLWIVMDYUDICT-UHFFFAOYSA-N
- EN300-1124910
- SCHEMBL4441173
- 70817-53-7
- DTXSID50437721
- trifluoroacetylacetaldehyde
-
- Inchi： 1S/C4H3F3O2/c5-4(6,7)3(9)1-2-8/h2H,1H2
- InChI Key： CFLWIVMDYUDICT-UHFFFAOYSA-N
- SMILES： FC(C(CC=O)=O)(F)F
Computed Properties
- Exact Mass: 140.00849
- Monoisotopic Mass: 140.00851382g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
4,4,4-trifluoro-3-oxobutanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1124910-0.05g |
4,4,4-trifluoro-3-oxobutanal |
70817-53-7 | 95% | 0.05g |
$528.0 | 2023-10-26 | |
| Enamine | EN300-1124910-0.1g |
4,4,4-trifluoro-3-oxobutanal |
70817-53-7 | 95% | 0.1g |
$553.0 | 2023-10-26 | |
| Enamine | EN300-1124910-0.25g |
4,4,4-trifluoro-3-oxobutanal |
70817-53-7 | 95% | 0.25g |
$579.0 | 2023-10-26 | |
| Enamine | EN300-1124910-0.5g |
4,4,4-trifluoro-3-oxobutanal |
70817-53-7 | 95% | 0.5g |
$603.0 | 2023-10-26 | |
| Enamine | EN300-1124910-1.0g |
4,4,4-trifluoro-3-oxobutanal |
70817-53-7 | 1g |
$986.0 | 2023-06-09 | ||
| Enamine | EN300-1124910-2.5g |
4,4,4-trifluoro-3-oxobutanal |
70817-53-7 | 95% | 2.5g |
$1230.0 | 2023-10-26 | |
| Enamine | EN300-1124910-5.0g |
4,4,4-trifluoro-3-oxobutanal |
70817-53-7 | 5g |
$2858.0 | 2023-06-09 | ||
| Enamine | EN300-1124910-10.0g |
4,4,4-trifluoro-3-oxobutanal |
70817-53-7 | 10g |
$4236.0 | 2023-06-09 | ||
| Enamine | EN300-1124910-1g |
4,4,4-trifluoro-3-oxobutanal |
70817-53-7 | 95% | 1g |
$628.0 | 2023-10-26 | |
| Enamine | EN300-1124910-5g |
4,4,4-trifluoro-3-oxobutanal |
70817-53-7 | 95% | 5g |
$1821.0 | 2023-10-26 |
4,4,4-trifluoro-3-oxobutanal Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
70817-53-7 (4,4,4-trifluoro-3-oxobutanal) Related Products
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